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For researchers, scientists, and drug development professionals, the selection of an
appropriate analog for human bone is a critical step in the pre-clinical testing of orthopedic
devices and instruments. F1839 rigid polyurethane foam is a widely accepted standard material
for this purpose, offering a consistent and reliable alternative to cadaveric bone. This guide
provides a comparative study of different F1839 foam grades, detailing their mechanical
properties and the standardized experimental protocols used for their evaluation.

F1839 foam is a rigid, unicellular polyurethane foam designed to simulate the mechanical
properties of human cancellous bone.[1][2] Its primary application is in the mechanical testing
of orthopedic devices, such as bone screws, plates, and other fixation instruments.[1] The
material is available in various grades, which are primarily differentiated by their density. This
variation in density allows for the simulation of a range of bone qualities, from healthy to
osteoporotic.[3]

Comparative Mechanical Properties of F1839 Foam
Grades

The selection of an appropriate F1839 foam grade is crucial for replicating the intended
physiological conditions in a laboratory setting. The mechanical properties of the foam, such as
compressive strength, shear strength, and screw holding capacity, are key parameters in this
selection process. The following tables summarize the quantitative data for a range of
commercially available F1839 foam grades.
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Compressive

Compressive

Grade Density (pcf) Density (g/cc) Strength (MPa) Modulus (MPa)

5 5 0.08 0.6 16

10 10 0.16 2.2 58

12 12 0.19 3.2 81

15 15 0.24 4.9 123

20 20 0.32 8.4 210

25 25 0.40 13 317

30 30 0.48 18 445

35 35 0.56 24 592

40 40 0.64 31 759

50 50 0.80 48 1148

Sl Tensile Tensile Shear Strength Shear Modulus
Strength (MPa) Modulus (MPa) (MPa) (MPa)

5 1.0 32 0.59 7.1

10 2.1 86 1.6 19

12 2.5 112 2.1 24

15 3.7 173 2.8 33

20 5.6 284 4.3 49

25 8.8 399 5.9 68

30 12 592 7.6 87

35 16 713 9.4 108

40 19 1000 11 130

50 27 1469 16 178
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Experimental Protocols

The mechanical properties presented above are determined through standardized testing
procedures. The following are detailed methodologies for the key experiments cited.

Compressive Strength and Modulus Testing (ASTM
D1621)

This test determines the compressive properties of rigid cellular plastics.
Specimen Preparation:

e Specimens should be square or circular with a minimum surface area of 25.8 cm? and a
maximum of 232 cm?2.[2]

e The minimum height of the specimen is 25.4 mm, and it should not exceed its width or
diameter.[3]

o A minimum of five specimens should be tested for each foam grade.
Procedure:
e Measure the dimensions of the test specimen accurately.

e Place the specimen between two parallel compression platens on a universal testing
machine.[1][2]

o Apply a compressive load at a constant rate of crosshead motion. The test speed is typically
2.5 mm/min for each 25.4 mm of specimen thickness.[3]

o Continue the test until the specimen yields or until it has been compressed to 13% of its
original thickness.[3]

Record the load and deformation data throughout the test.
Data Analysis:

o Compressive Strength: The maximum compressive stress sustained by the specimen.
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o Compressive Modulus: The slope of the initial linear portion of the stress-strain curve.

Data Analysis

Calculate Compressive
Modulus (Stress/Strain Slope)

Testing Procedure 3

Record Lf)ad and I: Calculate Compressive
Deformation Data Strength (Max Stress)

Specimen Preparation

Cut Specimen to Size
(mmin 25.8 cm? area, _>
min 25.4 mm height)

Place Specimen in
Universal Testing Machine

Apply Compressive Load
(2.5 mm/min per 25.4 mm thickness)

Click to download full resolution via product page

Workflow for Compressive Strength and Modulus Testing.

Shear Strength and Modulus Testing (ASTM C273)

This test method determines the shear properties of sandwich core materials, which is adapted
for testing foam blocks.

Specimen Preparation:

o Test specimens are prepared and bonded to loading plates.

Procedure:

e Mount the specimen-loading plate assembly into a universal testing machine.

o Apply either a tensile or compressive force to the loading plates to induce a shear stress in
the foam core. The load should be applied at a rate that causes failure within 3 to 6 minutes.

[4]
» Record the force and displacement data continuously until the specimen ruptures.[5]

Data Analysis:
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e Shear Strength: The maximum shear stress the material can withstand.

e Shear Modulus: The ratio of shear stress to shear strain in the initial linear region of the

stress-strain curve.

Specimen Preparation

Testing Procedure

Data Analysis

Calculate Shear
Modulus (Shear Stress/Strain)

Bond Foam Specimen
to Loading Plates

Mount Assembly in
Universal Testing Machine

Apply Tensile or

Compressive Load to Plates Displacement until Rupture

Record Force and

Annex A3)

Calculate Shear

Strength (Max Shear Stress)
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Workflow for Shear Strength and Modulus Testing.

Axial Screw Pullout Strength Testing (ASTM F543,

This test measures the axial force required to pull a medical bone screw out of a standardized

test block.

Procedure:

e Screw Insertion:

o Drill a pilot hole in the F1839 foam test block, if required by the screw type.

o Insert the bone screw into the test block at a rotational speed of 1 to 5 rpm.[6]

o The screw is typically inserted to a depth of 20 mm or 60% of its thread length.[6]

e Pullout Test:
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[e]

Mount the test block in a fixture on a universal testing machine.

(¢]

Attach the screw head to the actuator of the testing machine.

[¢]

Apply a tensile load along the axis of the screw at a constant rate of 5 mm/min until the
screw is pulled out of the foam block.[6]

O
'

Prepare F1839 Foam Block

'

Insert Bone Screw
(1-5 rpm, 20mm or 60% thread depth)

)

Mount Block and
Attach Screw to Test Machine

)

Apply Axial Tensile Load
(5 mm/min)

)

Record Maximum
Pullout Force

|

[¢]

Record the maximum pullout force.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.zwickroell.com/industries/medicalpharmaceutical/biomechanics-and-orthopedics/bone-screws/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Workflow for Axial Screw Pullout Strength Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b161263?utm_src=pdf-body-img
https://www.benchchem.com/product/b161263?utm_src=pdf-custom-synthesis
https://www.admet.com/blog/astm-d1621-compressive-properties-of-rigid-cellular-plastics-how-to-guide/
https://infinitalab.com/astm/compressive-properties-of-rigid-cellular-plastics-astm-d1621-16/
https://www.testresources.net/applications/standards/astm/astm-d1621-compression-testing-of-expanded-plastics-and-foams
https://www.intertek.com/polymers-plastics/composites/core-shear-astm-c273/
https://www.admet.com/testing-applications/testing-standards/astm-c273-sandwich-core-shear-testing/
https://www.zwickroell.com/industries/medicalpharmaceutical/biomechanics-and-orthopedics/bone-screws/
https://www.benchchem.com/product/b161263#comparative-study-of-different-f1839-foam-grades
https://www.benchchem.com/product/b161263#comparative-study-of-different-f1839-foam-grades
https://www.benchchem.com/product/b161263#comparative-study-of-different-f1839-foam-grades
https://www.benchchem.com/product/b161263#comparative-study-of-different-f1839-foam-grades
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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